Cas no 2171623-08-6 (3-{3-(benzyloxy)-2-methylpropylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{3-(benzyloxy)-2-methylpropylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171623-08-6
• MF: C₃₀H₃₂N₂O₆
• MW: 516.584888458252
• CID: 5836672
• PubChem ID: 165537989
• Update Time: 2025-10-24

3-{3-(benzyloxy)-2-methylpropylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-(benzyloxy)-2-methylpropylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171623-08-6
• 3-{[3-(benzyloxy)-2-methylpropyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1515768

• Inchi： 1S/C30H32N2O6/c1-20(17-37-18-21-9-3-2-4-10-21)16-31-29(35)27(15-28(33)34)32-30(36)38-19-26-24-13-7-5-11-22(24)23-12-6-8-14-25(23)26/h2-14,20,26-27H,15-19H2,1H3,(H,31,35)(H,32,36)(H,33,34)
• InChI Key： BMENVPWUFRUIQI-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NCC(C)COCC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 516.22603674g/mol
• Monoisotopic Mass: 516.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 13
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-{3-(benzyloxy)-2-methylpropylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-{3-(benzyloxy)-2-methylpropylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2171623-08-6)

3-{3-(benzyloxy)-2-methylpropylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS number 2171623-08-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a complex structural framework, combines multiple functional groups that make it a promising candidate for various applications in drug development and biochemical research. The presence of benzyloxy, methylpropylcarbamoyl, and fluoren-9-ylmethoxycarbonyl moieties in its structure suggests potential interactions with biological targets, making it a subject of intense study for medicinal chemists.

The structural complexity of 3-{3-(benzyloxy)-2-methylpropylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is not merely a curiosity but a deliberate design choice aimed at optimizing pharmacological properties. The benzyloxy group, for instance, is often incorporated into molecules to enhance solubility and metabolic stability, while the methylpropylcarbamoyl moiety can contribute to the compound's binding affinity by providing specific hydrogen bonding interactions. Furthermore, the fluoren-9-ylmethoxycarbonyl group is a well-known protecting group in peptide chemistry but also serves as a fluorescent tag, enabling researchers to track the compound's behavior in biological systems.

In recent years, there has been a surge in interest regarding the development of novel compounds with enhanced bioavailability and targeted action. The multifaceted nature of 3-{3-(benzyloxy)-2-methylpropylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid positions it as a versatile tool for investigating various biological pathways. Its potential applications span from enzyme inhibition to receptor binding studies, making it a valuable asset in the arsenal of synthetic chemists and biologists.

One of the most compelling aspects of this compound is its potential role in modulating biological processes through precise structural modifications. The benzyloxy group, for example, can be engineered to influence solubility and permeability across biological membranes, which is crucial for drug delivery systems. Similarly, the methylpropylcarbamoyl moiety can be tailored to enhance binding interactions with specific protein targets, thereby increasing the compound's efficacy. These features make 3-{3-(benzyloxy)-2-methylpropylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid an attractive candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate how 3-{3-(benzyloxy)-2-methylpropylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid interacts with biological targets such as enzymes and receptors. These simulations have revealed promising insights into its potential pharmacological properties, suggesting that it may exhibit inhibitory effects on certain disease-related pathways.

The synthesis of this compound represents a significant achievement in organic chemistry due to its intricate structure. The multi-step synthesis process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and protecting group strategies, to construct the complex framework of 3-{3-(benzyloxy)-2-methylpropylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid.

In conclusion, 3-{3-(benzyloxy)-2-methylpropylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171623-08-6) is a structurally sophisticated compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an ideal candidate for exploring new therapeutic strategies and understanding complex biological mechanisms. As research continues to uncover the full spectrum of its applications, this compound is poised to play a pivotal role in advancing our understanding of disease processes and developing novel treatments.